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Compound of Interest

Compound Name: Perchloric acid;ZINC;hydrate
CAS No.: 10025-64-6
Cat. No.: B156636
Get Quote
. J

Executive Summary & Chemical Profile

Zinc Perchlorate Hydrate (

) presents a dual-hazard profile: it is a potent oxidizer and a source of environmental zinc
toxicity. Improper disposal—specifically mixing with organic solvents or reducing agents—can
create shock-sensitive explosives. This guide mandates a strict "Segregate, Stabilize, and
Ship" protocol, rejecting bench-top neutralization in favor of professional hazardous waste
management.

Physicochemical Data Table
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Critical Operational Note

CAS Number

10025-64-6

Use for waste manifesting.[1]

Molecular Formula

Hexahydrate form is

hygroscopic; keep sealed.

GHS Classification

Oxidizing Solid (Cat 2), Skin
Corr.[2][3] (1B)

May intensify fire; causes

severe burns.[2][4]

RCRA Code (Federal)

D001 (Ignitable/Oxidizer)

Primary waste code.

Solubility

High (Water, Alcohol)

DANGER: Do not dissolve in

organics for disposal.

Stability

Stable as hydrate

Anhydrous form is shock-

sensitive.

Pre-Disposal: Segregation & Storage Logic

Core Directive: The primary cause of perchlorate accidents is the accidental formation of

organic perchlorate esters or unstable anhydrous salts.

o Absolute Prohibition: NEVER dispose of Zinc Perchlorate in trash, down drains, or mixed

with organic solvents (acetone, ethanol, DMSO).

o Hydration Maintenance: The hexahydrate form is relatively stable. Do not desiccate waste.[5]

If the material appears dry and crusty around the cap, treat as potentially shock-sensitive; do

not force open.

o Storage Compatibility: Store away from:

o Reducing agents (hydrides, sulfites).

o Organic acids (acetic acid).

o Combustible materials (paper, wood, oil).

Waste Characterization & Classification
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Proper classification ensures compliance with EPA (40 CFR) and DOT regulations.

Federal vs. State Classification[7]

Federal (RCRA): Classified primarily as D001 (Oxidizer). Zinc is not a TC (Toxicity
Characteristic) metal under federal law, but it is an aquatic toxin.

State-Specific (e.g., California): Zinc is a regulated heavy metal. In CA, if zinc concentration
exceeds STLC/TTLC limits, it carries additional waste codes (e.g., CAT181 for inorganic
solid waste). Always verify local state lists.

Operational Disposal Protocol
Workflow A: Solid Waste (Crystals/Powder)

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar.
Avoid metal containers which may corrode or react.[6]

Transfer: Transfer solid waste using a clean, inert spatula (Teflon or ceramic). Do not use
metal spatulas that may spark.

Labeling: Apply a Hazardous Waste label immediately.
o Constituents: "Zinc Perchlorate Hydrate"
o Hazards: "Oxidizer", "Corrosive", "Toxic".

Secondary Containment: Place the sealed container inside a secondary plastic bin to
capture any potential leaks.

Workflow B: Liquid Waste (Aqueous Solutions)

Segregation: Ensure the solution contains NO organic solvents. If the zinc perchlorate was
used in an organic reaction, the waste stream is "Mixed Waste" (Oxidizer + Flammable) and
is extremely hazardous.

pH Check: Ensure pH is between 5 and 9. If highly acidic (from perchloric acid hydrolysis),
do not neutralize with weak organic bases. Use inorganic bases (Sodium Hydroxide)
cautiously if permitted by site EHS, otherwise ship as acidic waste.
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+ Bottle: Store in glass or HDPE. Vented caps are recommended if there is any risk of off-
gassing.

DOT Diagram: Disposal Decision Logic
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Figure 1: Decision logic for classifying and packaging Zinc Perchlorate waste streams.

Emergency Procedures: Spill Response

Critical Warning: Do NOT use standard organic spill kits (sawdust, paper towels, or "universal
pads containing cellulose). Drying perchlorates on organic material creates a fire/explosion
hazard.

Step-by-Step Spill Cleanup|[9]
o [solate: Evacuate the immediate area.

o PPE: Don nitrile gloves (double gloved), safety goggles, and a lab coat. If dust is present,
use a N95 or P100 respirator.

o Containment (Inert Only):
o Use Vermiculite, Dry Sand, or Diatomaceous Earth.
o Prohibited: Paper towels, rags, sawdust.

» Neutralization (Optional/Advanced): For large liquid spills, EHS may direct the use of a
reducing agent (e.g., Sodium Bisulfite) only if trained. Otherwise, simply absorb.

o Collection: Scoop the wet absorbent/chemical mixture into a plastic bag or bucket. Keep it
wet. Do not allow the waste to dry out.

o Disposal: Label as "Debris contaminated with Zinc Perchlorate (Oxidizer)".

DOT Diagram: Spill Response Protocol
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Figure 2: Protocol for selecting safe absorbents during a perchlorate spill.

Regulatory & Shipping Information

When preparing the waste manifest for the licensed hauler:

Proper Shipping Name: Perchlorates, inorganic, n.o.s. (Zinc Perchlorate)[2][3][7][8]

UN Number: UN 1481[4][7]

Hazard Class: 5.1 (Oxidizer)

Packing Group: Il
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.sigmaaldrich.com/JP/en/sds/aldrich/401439?userType=undefined
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.haz-map.com/Agents/21862
https://static.cymitquimica.com/products/02/pdf/sds-044315.pdf
https://www.benchchem.com/product/b156636/docs#technical-guide-safe-handling-and-disposal-of-zinc-perchlorate-hydrate
https://www.benchchem.com/product/b156636/docs#technical-guide-safe-handling-and-disposal-of-zinc-perchlorate-hydrate
https://www.benchchem.com/product/b156636/docs#technical-guide-safe-handling-and-disposal-of-zinc-perchlorate-hydrate
https://www.benchchem.com/product/b156636/docs#technical-guide-safe-handling-and-disposal-of-zinc-perchlorate-hydrate
https://www.benchchem.com/product/b156636?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156636?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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